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Compound of Interest

3-Amino-3-(2-
Compound Name: ) )
bromophenyl)propanoic acid

Cat. No.: B038276

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 3-Amino-
3-(2-bromophenyl)propanoic acid. Due to the limited availability of direct quantitative
solubility data for this specific compound in publicly accessible literature, this document
synthesizes qualitative information, data from closely related structural analogs, and
established methodologies for solubility determination to offer a comprehensive resource for
laboratory professionals.

Physicochemical Properties

3-Amino-3-(2-bromophenyl)propanoic acid, with the CAS Number 117391-48-7, possesses
a molecular formula of CeH10BrNO2 and a molecular weight of approximately 244.09 g/mol .[1]
[2] Its structure, featuring both a hydrophilic amino acid backbone and a lipophilic bromophenyl
group, suggests a solubility profile that is dependent on the polarity of the solvent. While some
sources describe the compound as "soluble™ in water, this is a qualitative assessment.[3] The
presence of the bromophenyl group is likely to reduce aqueous solubility compared to simpler
amino acids like alanine.

Solubility Data

Quantitative solubility data for 3-Amino-3-(2-bromophenyl)propanoic acid is not readily
available in peer-reviewed literature. However, to provide a practical reference for researchers,
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the following table summarizes the solubility of a structurally similar compound, 3-Bromo-L-
phenylalanine. This data can serve as a useful starting point for solvent selection and
experimental design.

. Molar
Temperature Concentration )
Solvent Concentration  Method
(°C) (mg/mL)
(mM)
Ultrasonic and
Water Not Specified 15.38 63.01 pH adjustment to
3 with HCI
Dimethyl
Sulfoxide Not Specified 5 20.48 Ultrasonic
(DMSO)

Note: This data is for 3-Bromo-L-phenylalanine and should be considered as an estimate for 3-
Amino-3-(2-bromophenyl)propanoic acid.[4] It is strongly recommended to determine the
precise solubility for the target compound experimentally.

Experimental Protocol for Solubility Determination

The following is a general protocol for determining the solubility of 3-Amino-3-(2-
bromophenyl)propanoic acid in various solvents. This method is based on the principle of
achieving a saturated solution and then quantifying the dissolved solute.

Materials:

3-Amino-3-(2-bromophenyl)propanoic acid

Selected solvents (e.g., water, methanol, ethanol, isopropanol, acetone, DMSO)

Vials with screw caps

Analytical balance

Vortex mixer
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e Thermostatic shaker or water bath
e Centrifuge

o High-Performance Liquid Chromatography (HPLC) system with a suitable column and
detector, or a UV-Vis spectrophotometer

» Syringe filters (0.22 um)
e Volumetric flasks and pipettes
Procedure:

o Preparation of Solvent: Ensure all solvents are of high purity and degassed if necessary,
especially for HPLC analysis.

o Sample Preparation: Accurately weigh an excess amount of 3-Amino-3-(2-
bromophenyl)propanoic acid and add it to a series of vials, each containing a known
volume of a different solvent.

» Equilibration: Tightly cap the vials and place them in a thermostatic shaker set to a constant
temperature (e.g., 25 °C). Allow the samples to equilibrate for a sufficient period (typically 24-
72 hours) to ensure saturation is reached. The solution should have visible undissolved solid
at the bottom.

o Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the
undissolved solid.

o Sample Extraction and Dilution: Carefully withdraw an aliquot of the clear supernatant
without disturbing the solid pellet. Filter the aliquot through a 0.22 um syringe filter into a
clean vial.

¢ Quantification:

o HPLC Method: Dilute the filtered supernatant with a suitable mobile phase to a
concentration within the linear range of a pre-established calibration curve. Inject the
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diluted sample into the HPLC system and determine the concentration based on the peak

area.

o UV-Vis Spectrophotometry Method: If the compound has a suitable chromophore, dilute
the filtered supernatant with the respective solvent and measure its absorbance at the
wavelength of maximum absorption (Amax). Calculate the concentration using a standard
calibration curve.

o Data Analysis: Calculate the solubility in mg/mL or mol/L. Repeat the experiment at different
temperatures if the temperature dependence of solubility is required.

Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of
solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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